1,1,1-Trifluoro-N-[2-(pyridin-2-yl)ethyl]methanesulfonamide
Description
Properties
CAS No. |
36458-11-4 |
|---|---|
Molecular Formula |
C8H9F3N2O2S |
Molecular Weight |
254.23 g/mol |
IUPAC Name |
1,1,1-trifluoro-N-(2-pyridin-2-ylethyl)methanesulfonamide |
InChI |
InChI=1S/C8H9F3N2O2S/c9-8(10,11)16(14,15)13-6-4-7-3-1-2-5-12-7/h1-3,5,13H,4,6H2 |
InChI Key |
BFIHDMGFOHNHCQ-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC=NC(=C1)CCNS(=O)(=O)C(F)(F)F |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions: The compound can be synthesized through several synthetic routes, including nucleophilic substitution reactions. One common method involves the reaction of 2-(pyridin-2-yl)ethylamine with trifluoromethanesulfonyl chloride under controlled conditions.
Industrial Production Methods: In an industrial setting, the production of this compound typically involves large-scale chemical reactors with precise temperature and pressure control to ensure high yield and purity. The use of catalysts and solvents is optimized to enhance the reaction efficiency.
Types of Reactions:
Oxidation: The compound can undergo oxidation reactions, often using oxidizing agents like potassium permanganate or hydrogen peroxide.
Reduction: Reduction reactions can be performed using reducing agents such as lithium aluminum hydride.
Substitution: Nucleophilic substitution reactions are common, where the trifluoromethyl group can be substituted with other nucleophiles.
Common Reagents and Conditions:
Oxidation: Potassium permanganate, hydrogen peroxide, acidic conditions.
Reduction: Lithium aluminum hydride, anhydrous ether.
Substitution: Trifluoromethanesulfonyl chloride, pyridine base.
Major Products Formed:
Oxidation: Various oxidized derivatives of the compound.
Reduction: Reduced forms of the compound.
Substitution: Substituted derivatives with different nucleophiles.
Scientific Research Applications
Biology: It serves as a tool in biochemical studies to investigate the effects of fluorinated compounds on biological systems.
Industry: It is used in the production of agrochemicals and functional materials due to its unique properties.
Mechanism of Action
The compound exerts its effects through its interaction with molecular targets and pathways. The trifluoromethyl group enhances the compound's stability and reactivity, while the pyridine moiety allows for specific binding interactions with biological targets. The exact mechanism of action depends on the specific application and the molecular environment.
Comparison with Similar Compounds
1,1,1-Trifluoro-N-(2-pyridinylmethyl)methanesulfonamide
N-(5-Chloropyridin-2-yl)-1,1,1-trifluoro-N-(trifluoromethylsulfonyl)methanesulfonamide
Lithium 1,1,1-Trifluoro-N-[2-(2-(2-methoxyethoxy)ethoxy)ethyl]methanesulfonamide (LiFEA)
N-[2-(Pyridin-2-yl)ethyl]benzenesulfonamide and Toluenesulfonamide Derivatives
- Molecular Formulas :
- Structural Differences : Replace trifluoromethanesulfonamide with aromatic sulfonamide groups.
Comparative Analysis of Properties
Physical and Chemical Properties
Coordination Chemistry
Agrochemicals
- Related compounds like perfluidone (CAS 66063-05-6) are used as herbicides, though the target compound lacks pesticidal data.
Q & A
Q. What are the critical considerations for optimizing the multi-step synthesis of 1,1,1-trifluoro-N-[2-(pyridin-2-yl)ethyl]methanesulfonamide?
- Methodological Answer : Synthesis optimization requires precise control of:
- Temperature : Reactions involving sulfonamide coupling or pyridine derivatization often proceed at 50–80°C to balance yield and side reactions .
- Solvent Choice : Polar aprotic solvents (e.g., DMF, acetonitrile) enhance solubility of intermediates, while dichloromethane is preferred for acid-sensitive steps .
- Reaction Time : Intermediate steps (e.g., trifluoromethylation) may require 12–24 hours for completion, monitored via HPLC (C18 columns, UV detection at 254 nm) to track progress .
- Catalysts : Palladium-based catalysts (e.g., Pd(PPh₃)₄) are critical for cross-coupling reactions involving pyridine or thiophene moieties .
Q. Which purification techniques are most effective for isolating 1,1,1-trifluoro-N-[2-(pyridin-2-yl)ethyl]methanesulfonamide?
- Methodological Answer :
- HPLC : Reverse-phase chromatography (gradient elution with water/acetonitrile) achieves >95% purity, especially for removing unreacted sulfonyl chlorides .
- Recrystallization : Ethanol/water mixtures (3:1 v/v) are effective for final product crystallization, with yields improved by slow cooling .
- TLC Validation : Silica gel plates (ethyl acetate/hexane, 1:1) with UV visualization confirm intermediate purity before proceeding to subsequent steps .
Q. How can spectroscopic methods validate the structure of this compound?
- Methodological Answer :
- ¹H/¹³C NMR : Pyridin-2-yl protons appear as a doublet at δ 8.3–8.5 ppm, while the trifluoromethyl group (-CF₃) is identified via ¹⁹F NMR at δ -65 to -70 ppm .
- High-Resolution Mass Spectrometry (HRMS) : Expected molecular ion [M+H]⁺ matches the theoretical mass (C₉H₁₀F₃N₂O₂S: 282.04 g/mol) within 2 ppm error .
- FT-IR : Sulfonamide S=O stretches appear as strong bands at 1150–1350 cm⁻¹ .
Q. What strategies determine the solubility and stability of this compound under experimental conditions?
- Methodological Answer :
- Solubility Screening : Test in DMSO (stock solutions), followed by dilution in PBS (pH 7.4) or cell culture media. Precipitation thresholds are quantified via UV-Vis spectroscopy .
- Stability Studies : Accelerated degradation tests (40°C/75% RH for 4 weeks) with HPLC monitoring reveal hydrolytic sensitivity at acidic pH (<3) .
Advanced Research Questions
Q. What mechanistic insights exist for the trifluoromethylation step in synthesizing this compound?
- Methodological Answer :
- Nucleophilic Substitution : Trifluoromethyl groups are introduced via Cu(I)-mediated reactions with TMSCF₃, where pyridine acts as a directing group to enhance regioselectivity .
- Computational Modeling : DFT calculations (B3LYP/6-31G*) predict transition-state energies for CF₃ insertion, guiding solvent and catalyst selection .
Q. How can researchers assess the biological activity of this compound in enzyme inhibition studies?
- Methodological Answer :
- Kinase Assays : Use fluorescence-based ADP-Glo™ assays to measure inhibition of pyridine-dependent kinases (e.g., JAK2), with IC₅₀ values calculated via nonlinear regression .
- Molecular Docking : AutoDock Vina simulates binding to the ATP-binding pocket, correlating sulfonamide orientation with activity (∆G < -8 kcal/mol suggests strong binding) .
Q. What role does computational chemistry play in understanding this compound’s reactivity?
- Methodological Answer :
- Reactivity Predictions : MD simulations (AMBER force field) model sulfonamide hydrolysis pathways, identifying water-accessible sulfonyl groups as vulnerability sites .
- Electronic Effects : NBO analysis reveals electron-withdrawing effects of -CF₃ stabilize the sulfonamide moiety, reducing electrophilicity at the sulfur center .
Q. How should reactive intermediates (e.g., sulfonyl chlorides) be handled during synthesis?
- Methodological Answer :
- In Situ Quenching : Excess thionyl chloride is neutralized with ice-cold NaHCO₃, followed by extraction with ethyl acetate to isolate intermediates .
- Stabilization : Store intermediates at -20°C under argon to prevent oxidation of pyridine or sulfonamide groups .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
